1-(4-(4-Methoxypiperidin-1-yl)phenyl)-3-(3-phenylpropyl)urea

• IUPAC Name: 1-[4-(4-methoxypiperidin-1-yl)phenyl]-3-(3-phenylpropyl)urea
• InChI: InChI=1S/C22H29N3O2/c1-27-21-13-16-25(17-14-21)20-11-9-19(10-12-20)24-22(26)23-15-5-8-18-6-3-2-4-7-18/h2-4,6-7,9-12,21H,5,8,13-17H2,1H3,(H2,23,24,26)
• InChI Key: VCLXJXVVPKMULB-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

1-(4-(4-Methoxypiperidin-1-yl)phenyl)-3-(3-phenylpropyl)urea, also known as MP-10, is a synthetic compound that has shown potential as a therapeutic agent for various medical conditions.

Scientific Research Applications

Protective Groups in Oligoribonucleotide Synthesis

The compound's analog, featuring a methoxypiperidin group, was studied for its suitability as a protective group in oligoribonucleotide synthesis. The acid lability of this group under mild hydrolytic conditions makes it comparable to other protective groups used in such syntheses, indicating its potential utility in the preparation of RNA sequences for genetic studies and biotechnological applications (Reese, Serafinowska, & Zappia, 1986).

Inhibitor of Soluble Epoxide Hydrolase

A structurally similar compound, TPPU, serves as a potent inhibitor of soluble epoxide hydrolase (sEH), showcasing the compound's relevance in modulating inflammation, hypertension, neuropathic pain, and neurodegeneration. This application is critical for the development of new therapeutic agents targeting a range of diseases and conditions (Wan et al., 2019).

Antiproliferative Activity Against Cancer Cell Lines

Research on derivatives of the urea scaffold, including the phenyl and pyridyl groups, indicates significant antiproliferative activity against various cancer cell lines. This suggests the compound's potential framework could be adapted for the development of anticancer agents, emphasizing its importance in cancer research (Al-Sanea et al., 2018).

Anion Recognition Properties

Derivatives of phenyl urea and thiourea, including the methoxy and phenyl groups, have been synthesized and studied for their anion recognition properties. These findings are relevant for the development of new materials and sensors for detecting anions, which has applications in environmental monitoring and diagnostics (Singh et al., 2016).

Internal Standard for LC–MS Analysis

The synthesis of deuterium-labeled analogs of compounds featuring methoxy and phenyl urea groups for use as internal standards in LC–MS analysis demonstrates the compound's utility in improving the accuracy and reliability of pharmacokinetic studies. This application is crucial for drug development and therapeutic monitoring (Liang et al., 2020).